Cas no 2228779-21-1 (tert-butyl 4-1-(aminooxy)ethyl-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-1-(aminooxy)ethyl-1H-imidazole-1-carboxylate
• CAS No: 2228779-21-1
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• CID: 5762259
• PubChem ID: 165621192
• Update Time: 2025-05-24

tert-butyl 4-1-(aminooxy)ethyl-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1896418
• 2228779-21-1
• tert-butyl 4-[1-(aminooxy)ethyl]-1H-imidazole-1-carboxylate
• tert-butyl 4-1-(aminooxy)ethyl-1H-imidazole-1-carboxylate

• Inchi： 1S/C10H17N3O3/c1-7(16-11)8-5-13(6-12-8)9(14)15-10(2,3)4/h5-7H,11H2,1-4H3
• InChI Key： YWCAHNCYVGJUKL-UHFFFAOYSA-N
• SMILES： O(C(N1C=NC(=C1)C(C)ON)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.12699141g/mol
• Monoisotopic Mass: 227.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 79.4Ų

Additional information on tert-butyl 4-1-(aminooxy)ethyl-1H-imidazole-1-carboxylate

Research Brief on tert-butyl 4-1-(aminooxy)ethyl-1H-imidazole-1-carboxylate (CAS: 2228779-21-1)

In recent years, the compound tert-butyl 4-1-(aminooxy)ethyl-1H-imidazole-1-carboxylate (CAS: 2228779-21-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique imidazole core and aminooxy functional group, has shown promise as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics and chemical probes.

The primary interest in tert-butyl 4-1-(aminooxy)ethyl-1H-imidazole-1-carboxylate stems from its potential applications in targeted drug delivery and bioconjugation strategies. The aminooxy group is particularly valuable for oxime ligation reactions, a widely used method for site-specific protein modification and the construction of antibody-drug conjugates (ADCs). Recent studies have explored its utility in creating stable linkages with carbonyl-containing molecules, enabling precise control over drug release and targeting.

One of the most notable advancements involving this compound is its role in the development of PROTACs (Proteolysis Targeting Chimeras). Researchers have utilized tert-butyl 4-1-(aminooxy)ethyl-1H-imidazole-1-carboxylate as a key building block to synthesize heterobifunctional molecules that can selectively degrade disease-causing proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the targeted degradation of oncogenic proteins, highlighting its potential in cancer therapy.

In addition to its applications in drug development, this compound has also been investigated for its utility in chemical biology tools. For instance, it has been employed in the design of activity-based probes (ABPs) for studying enzyme function and dynamics. The imidazole moiety provides a favorable scaffold for interactions with catalytic sites, while the aminooxy group allows for covalent labeling of target enzymes, facilitating real-time monitoring of enzymatic activity.

Despite its promising applications, challenges remain in the scalable synthesis and stability optimization of tert-butyl 4-1-(aminooxy)ethyl-1H-imidazole-1-carboxylate. Recent efforts have focused on improving its synthetic routes to enhance yield and purity, as reported in a 2024 Organic Process Research & Development article. These advancements are critical for ensuring its broader adoption in industrial and academic settings.

In conclusion, tert-butyl 4-1-(aminooxy)ethyl-1H-imidazole-1-carboxylate (CAS: 2228779-21-1) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug development to chemical probes, making it a compound of continued interest. Future research will likely explore its potential in emerging therapeutic modalities and further optimize its synthetic accessibility for widespread use.